![molecular formula C9H17NO3 B2615356 tert-butyl(2S,3R)-3-hydroxy-2-methylazetidine-1-carboxylate CAS No. 172017-35-5](/img/structure/B2615356.png)
tert-butyl(2S,3R)-3-hydroxy-2-methylazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl(2S,3R)-3-hydroxy-2-methylazetidine-1-carboxylate” is a chemical compound with the molecular formula C19H32N2O3 . It is a solid substance at 20 degrees Celsius . The compound is air sensitive and should be stored under inert gas .
Molecular Structure Analysis
The molecular weight of “this compound” is 336.48 g/mol . The compound’s structure has been confirmed by NMR .Physical And Chemical Properties Analysis
“this compound” is a solid at 20 degrees Celsius . It has a melting point range of 109.0 to 113.0 degrees Celsius . The specific rotation of the compound is between -5.0 to -7.0 degrees when measured in methanol .Scientific Research Applications
Synthesis and Chemical Modification
Tert-butyl(2S,3R)-3-hydroxy-2-methylazetidine-1-carboxylate has been utilized as a foundational structure for various chemical synthesis and modification processes. A notable study involved the synthesis of polyhydroxylated azetidine iminosugars starting from d-glucose, where this compound played a crucial role. These iminosugars demonstrated significant glycosidase inhibitory activity, particularly against amyloglucosidase from Aspergillus niger, indicating their potential application in biochemistry and pharmaceuticals (Lawande et al., 2017). Another study focused on the preparation of 2-amido substituted furans using tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, showcasing its versatility in complex organic syntheses and potential in creating novel chemical entities (Padwa et al., 2003).
Enzyme Inhibition and Molecular Docking
Iminosugars derived from this compound have been explored for their glycosidase inhibitory activity. This property is critical in the development of therapeutic agents for diseases related to enzyme malfunction. A study illustrated the synthesis of azetidine iminosugars and their inhibitory activity, with results supported by molecular docking studies, indicating the potential of these compounds in drug development and enzyme activity modulation (Lawande et al., 2015).
Antibacterial and Anticancer Properties
Research has delved into the antibacterial and anticancer properties of derivatives of this compound. Studies have synthesized and screened various derivatives for their biological activities against multiple bacterial strains and cancer cell lines, indicating the potential of these compounds in medical and pharmaceutical applications (Song et al., 2009).
Safety and Hazards
The compound is harmful if swallowed and causes serious eye damage . It is suspected of damaging fertility or the unborn child . It is very toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding release to the environment and not eating, drinking, or smoking when using this product . In case of exposure or concern, medical advice or attention should be sought .
Properties
IUPAC Name |
tert-butyl (2S,3R)-3-hydroxy-2-methylazetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6-7,11H,5H2,1-4H3/t6-,7+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBLFUJCDADLZAJ-NKWVEPMBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CN1C(=O)OC(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H](CN1C(=O)OC(C)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.